Cas no 1021493-52-6 (Trifluoromethanesulfonic Acid 2-Methoxy-4-formyl-6-nitro-phenyl Ester)

• Product Name: Trifluoromethanesulfonic Acid 2-Methoxy-4-formyl-6-nitro-phenyl Ester
• CAS No: 1021493-52-6
• MF: C₉H₆F₃NO₇S
• MW: 329.206652164459
• CID: 1028735
• PubChem ID: 57346216
• Update Time: 2025-05-26

Trifluoromethanesulfonic Acid 2-Methoxy-4-formyl-6-nitro-phenyl Ester Chemical and Physical Properties

Names and Identifiers

• 4-Formyl-2-methoxy-6-nitrophenyl trifluoromethanesulfonate
• (4-formyl-2-methoxy-6-nitrophenyl) trifluoromethanesulfonate
• 4-Formyl-2-methoxy-6-nitrophenyl trifluoromethanesulfote
• AG-L-60538
• AK137405
• CTK4A0738
• KB-62061
• Trifluoromethanesulfonic acid 2-methoxy-4-formyl-6-nitrophenyl ester
• Trifluoro-methanesulfonic acid 2-methoxy-4-formyl-6-nitro-phenyl ester
• Trifluoro-methanesulfonicacid2-methoxy-4-formyl-6-nitro-phenylester
• G10137
• 1021493-52-6
• A1795
• DTXSID90721131
• 4-Formyl-2-methoxy-6-nitrophenyltrifluoromethanesulfonate
• CS-0439887
• Methanesulfonic acid, 1,1,1-trifluoro-, 4-formyl-2-methoxy-6-nitrophenyl ester
• Trifluoromethanesulfonic Acid 2-Methoxy-4-formyl-6-nitro-phenyl Ester

• Inchi： 1S/C9H6F3NO7S/c1-19-7-3-5(4-14)2-6(13(15)16)8(7)20-21(17,18)9(10,11)12/h2-4H,1H3
• InChI Key： UJHAJLHOIGFTGF-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(=O)(=O)OC1C(=CC(C=O)=CC=1[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 328.98170719g/mol
• Monoisotopic Mass: 328.98170719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 495
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 124Ų

Additional information on Trifluoromethanesulfonic Acid 2-Methoxy-4-formyl-6-nitro-phenyl Ester

Trifluoromethanesulfonic Acid 2-Methoxy-4-formyl-6-nitro-phenyl Ester

The Trifluoromethanesulfonic Acid 2-Methoxy-4-formyl-6-nitro-phenyl Ester (CAS No. 1021493-52-6) is a highly specialized organic compound with significant applications in modern chemistry and materials science. This compound is characterized by its unique structure, which combines the trifluoromethanesulfonic acid moiety with a substituted phenyl group. The 2-methoxy, 4-formyl, and 6-nitro substituents on the phenyl ring impart distinctive chemical properties, making it a valuable tool in various research and industrial settings.

Recent studies have highlighted the importance of Trifluoromethanesulfonic Acid 2-Methoxy-4-formyl-6-nitro-phenyl Ester in the development of advanced materials, particularly in the field of organic electronics. Its ability to act as a high-performance electron acceptor has been leveraged in the creation of novel organic photovoltaic devices. Researchers have demonstrated that this compound can significantly enhance the efficiency of these devices by optimizing charge transfer dynamics and reducing recombination losses.

The synthesis of Trifluoromethanesulfonic Acid 2-Methoxy-4-formyl-6-nitro-phenyl Ester involves a multi-step process that requires precise control over reaction conditions. The starting material is typically prepared through a nucleophilic aromatic substitution reaction, followed by functionalization steps to introduce the methoxy, formyl, and nitro groups. The final esterification step ensures the formation of the trifluoromethanesulfonate group, which is crucial for its electronic properties.

In terms of chemical properties, this compound exhibits high thermal stability and excellent solubility in common organic solvents. Its electronic structure, characterized by strong electron-withdrawing groups, makes it highly reactive in certain chemical transformations. For instance, it has been used as a catalyst in Friedel-Crafts alkylation reactions, where its ability to activate aromatic rings plays a pivotal role.

One of the most promising applications of Trifluoromethanesulfonic Acid 2-Methoxy-4-formyl-6-nitro-phenyl Ester is in drug discovery. Its unique combination of functional groups allows for selective interactions with biological molecules, making it a potential candidate for designing new pharmaceutical agents. Recent research has focused on its role as a lead compound in anti-cancer drug development, where its ability to target specific cellular pathways has shown promising results.

The environmental impact of this compound is another area of active research. While it is not classified as a hazardous material under current regulations, its production and disposal require careful consideration to minimize ecological footprint. Studies are underway to develop more sustainable synthesis routes and recycling methods for this compound.

In conclusion, Trifluoromethanesulfonic Acid 2-Methoxy-4-formyl-6-nitro-phenyl Ester (CAS No. 1021493-52-6) stands out as a versatile and innovative compound with wide-ranging applications across multiple disciplines. Its unique chemical properties and potential for further optimization make it an exciting subject for ongoing research and development efforts.